molecular formula C10H13IN2O B1166552 Elcebond CAS No. 112199-34-5

Elcebond

Cat. No.: B1166552
CAS No.: 112199-34-5
Attention: For research use only. Not for human or veterinary use.
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Description

Elcebond is a photopolymerizable composite resin primarily used in dental prosthetics, particularly for fixed prostheses. It belongs to a class of composite materials reinforced with filler particles, which enhance mechanical properties such as wear resistance and compressive strength. Developed as an alternative to conventional acrylic resins, this compound demonstrates superior durability under mechanical stress, making it suitable for long-term dental applications . Its formulation includes a resin matrix (typically dimethacrylate-based) and inorganic filler particles (e.g., silica or glass), which contribute to its structural integrity and resistance to abrasive forces .

Properties

CAS No.

112199-34-5

Molecular Formula

C10H13IN2O

Synonyms

Elcebond

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Wear Resistance and Mechanical Properties

Compound Wear Resistance (vs. Acrylic) Compressive Strength Retention* Key Findings
This compound 2–3× lower wear >80% after thermal cycling Exposed fillers indicate matrix-filler disparity
Cesead Similar to this compound >75% Comparable to this compound in clinical tests
Thermoresin LC 2× lower wear >70% Smooth surface but lower filler density
Acrylic Resin Baseline (high wear) <50% Poor mechanical stability

*After 1,000 thermal cycles (5–55°C) and 1-week water storage .

Surface Smoothness

While composite resins like this compound outperform acrylics in wear resistance, acrylic resins exhibit smoother surfaces post-polishing. This smoothness reduces plaque accumulation but is offset by acrylic’s poor mechanical longevity .

Thermal and Chemical Stability

This compound and similar composites maintain structural integrity under thermal cycling (5–55°C) and prolonged water immersion, retaining >75% of their initial compressive strength. Acrylic resins, however, show significant degradation (<50% strength retention) under the same conditions .

Critical Analysis and Limitations

  • Advantages of this compound : Superior wear resistance, thermal stability, and clinical durability compared to acrylics.
  • Limitations: Surface roughness due to filler exposure may require additional polishing in dental applications.
  • Research Gaps: Studies comparing this compound to newer nanocomposite resins (e.g., those with zirconia fillers) are absent in current literature. Further investigations into biofilm formation on composite surfaces are also needed .

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